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4-(4-Bromophenylazo)phenol, with CAS Number 3035-94-7, is an aromatic azo compound
characterized by a diazo bridge (-N=N-) linking a brominated phenyl ring and a phenolic ring.
Its structure is fundamentally a push-pull system; the electron-donating hydroxyl (-OH) group
and the electron-withdrawing bromo (-Br) substituent, connected by the 1t-conjugated
azobenzene core, are the primary drivers of its rich chemical and physical properties. This
architecture makes BPP and its derivatives prime candidates for investigation in nonlinear
optics, chromogenic sensing, and medicinal chemistry. This guide will explore the key research
avenues for this compound, moving from its fundamental synthesis to its advanced
applications.

Synthesis and Characterization

The synthesis of BPP is a classic example of electrophilic aromatic substitution, specifically a
diazotization-coupling reaction, which is a robust and high-yielding method for preparing azo
dyes.

Synthesis Pathway

The reaction proceeds in two distinct, temperature-sensitive stages:
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o Diazotization of 4-Bromoaniline: 4-Bromoaniline is treated with a source of nitrous acid
(HNO2), typically generated in situ from sodium nitrite and a strong mineral acid like
hydrochloric acid. This reaction must be conducted at low temperatures (0-5 °C) to prevent

the highly unstable diazonium salt from decomposing.[1]

e Azo Coupling with Phenol: The resulting 4-bromobenzenediazonium salt, a weak
electrophile, is then introduced to an activated aromatic compound, phenol. The reaction is
performed under alkaline conditions, which deprotonates the phenol to the more strongly
activating phenoxide ion, facilitating the electrophilic attack at the para-position to yield the

final azo dye.[1]
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Caption: General workflow for the synthesis of 4-(4-Bromophenylazo)phenol.

Structural Characterization
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Confirmation of the synthesized BPP structure is achieved through a standard suite of

analytical techniques. The data presented below are representative values reported in the

literature.
. Observed
Technique Parameter o Reference
Value/Characteristic
Melting Point Range 171-173 °C [1]
~3388 (O-H stretch),
FT-IR (KBr) Wavenumber (cm~1) [1]

~1632 (N=N stretch)

1H NMR (300 MHz,

CDCls)

Chemical Shift (3,
ppm)

7.85 (d, 2H), 7.73 (d,

2H), 7.61 (d, 2H), 6.93

(d, 2H), 5.34 (s, 1H,
OH)

13C NMR (75 MHz,
CDCls)

Chemical Shift (9,
ppm)

157.8, 150.4, 145.7,
131.1, 124.9, 123.7,

[1]

114.4,94.5
Molecular Formula C12H9BrN20 [2]
Molecular Weight g/mol 277.12 [2]

Key Research Applications

The unique electronic and structural features of BPP make it a subject of research in several

advanced fields.

Nonlinear Optical (NLO) Materials

Azo dyes are renowned for their significant third-order nonlinear optical properties, which are

crucial for applications in optical switching, data storage, and optical limiting.[2] The NLO

response in molecules like BPP originates from the delocalized 1t-electron system that extends

from the electron-donating hydroxyl group to the electron-accepting bromo group.

Causality: When an intense laser beam passes through the material, the large, delocalized

electron cloud can be easily polarized, leading to a change in the refractive index and
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absorption coefficient of the material.[3] This is a key characteristic for all-optical switching
devices.[4][5] The Z-scan technique is a standard method to measure the nonlinear refractive
index (nz2) and nonlinear absorption coefficient (B).[3][6]
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Caption: Structure-property relationship for NLO activity in BPP.

Antimicrobial and Antifungal Agents

Phenolic compounds are well-established antimicrobial agents.[7] The presence of both a
phenol moiety and a halogen (bromine) atom in BPP suggests potential biological activity.
Brominated phenols, in particular, have demonstrated efficacy against resilient pathogens,
including methicillin-resistant Staphylococcus aureus (MRSA).[8][9]

Mechanism of Action: The antimicrobial effect of phenols is generally attributed to their ability to
disrupt the bacterial cell membrane, leading to increased permeability and leakage of
intracellular components.[10] The lipophilicity imparted by the aromatic rings and the bromine
atom can enhance the molecule's ability to penetrate the lipid-rich bacterial cell wall. Studies on
various phenolic azo dyes have confirmed activity against both Gram-positive and Gram-
negative bacteria, as well as fungal strains like Candida albicans.[11][12]
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Microorganism Compound Type MIC (pug/mL) Reference
Staphylococcus )

Phenolic Azo Dye 62.5 [12]
aureus
Escherichia coli Phenolic Azo Dye 62.5 [12]
Salmonella typhi Phenolic Azo Dye 125 [12]
Candida albicans Phenolic Azo Dye 125 [12]

Various Candida o
) Azo Phenol Derivative  Good to excellent [11]
strains

Note: This table presents data for structurally related phenolic azo dyes to indicate the
expected range of activity for BPP.

Chromogenic Chemosensors

The vibrant color of azo dyes and its sensitivity to the chemical environment make them
excellent candidates for colorimetric sensors.[13][14] BPP can function as a sensor for analytes
such as metal ions or for measuring pH.

Sensing Principle: The phenolic -OH group and the nitrogen atoms of the azo bridge can act as
binding sites for metal cations.[1] This coordination event alters the intramolecular charge
transfer characteristics of the molecule, resulting in a shift in the maximum absorption
wavelength (Amax) and a distinct color change visible to the naked eye.[13] Similarly, the
deprotonation of the phenolic hydroxyl group under alkaline conditions causes a bathochromic
(red) shift in the absorption spectrum, allowing BPP to function as a pH indicator.[15]
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Caption: Principle of BPP as a colorimetric chemosensor.

Liquid Crystal Precursors

The rigid, rod-like (calamitic) geometry of BPP is a foundational characteristic for designing
thermotropic liquid crystals. Molecules with this shape can self-organize into ordered phases
(mesophases) that are intermediate between a crystalline solid and an isotropic liquid.

Design Rationale: While BPP itself may not be mesogenic, it serves as an excellent rigid core.
Through chemical modification, such as the etherification of the phenolic hydroxyl group with
flexible alkyl chains, derivatives of BPP can be synthesized that exhibit nematic or smectic
liquid crystal phases. The azobenzene core provides the necessary structural anisotropy, while
the terminal chains influence the melting and clearing points of the mesophases. These
materials are central to technologies like liquid crystal displays (LCDs).[16]
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Experimental Protocols

The following protocols are detailed to provide a practical framework for the synthesis and
analysis of BPP and its properties.

Protocol: Synthesis of 4-(4-Bromophenylazo)phenol

Materials:

e 4-bromoaniline

o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

e Phenol

e Sodium Hydroxide (NaOH)

o Ethyl Acetate

« Distilled water

e Ice

Procedure:

 Diazotization:
o In a beaker, dissolve 4-bromoaniline in an aqueous solution of HCI.
o Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of NaNO:z dropwise. Maintain the temperature
below 5 °C throughout the addition.

o Continue stirring for 15-20 minutes after the addition is complete. The formation of the
diazonium salt can be confirmed by a positive test with starch-iodide paper (immediate
blue-black color indicates excess nitrous acid).
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e Coupling:

o In a separate beaker, dissolve phenol in an aqueous solution of NaOH and cool itto 5 °C
in an ice bath.

o Slowly add the cold diazonium salt solution to the alkaline phenol solution with vigorous
stirring. A colored precipitate will form immediately.

o Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure the
completion of the coupling reaction.

e Work-up and Purification:

o Filter the crude product using a Buichner funnel and wash the precipitate with cold water to

remove excess salts.

o The product can be purified by recrystallization from a suitable solvent like ethanol or ethyl
acetate to yield an orange to brown crystalline solid.[1]

o Dry the purified product in a vacuum oven.

Protocol: Evaluation as a Colorimetric Cation Sensor

Materials:
o Stock solution of BPP in a suitable solvent (e.g., acetonitrile or ethanol).
o Stock solutions of various metal salts (e.g., CuClz, Pb(NO3s)2, FeCls) of known concentration.
e UV-Vis Spectrophotometer and cuvettes.
Procedure:
e Preliminary Screening:
o To a series of test tubes, add a fixed volume of the BPP stock solution.

o Add an excess of different metal salt solutions to each tube respectively. Include a control
tube with only the BPP solution.
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o Observe any color changes against a white background. This provides a qualitative
indication of sensing ability.[13]

e Spectrophotometric Titration:
o For the ions that produced a color change, perform a titration.
o Place a fixed concentration of the BPP solution in a cuvette.
o Record the initial UV-Vis absorption spectrum (e.g., from 300-700 nm).

o Add incremental aliquots of a specific metal ion solution to the cuvette, mixing well after
each addition.

o Record the UV-Vis spectrum after each addition.
o Data Analysis:

o Plot the change in absorbance at the new Amax against the concentration of the added
metal ion.

o This data can be used to determine the binding stoichiometry (e.g., using a Job's plot) and
the binding constant of the BPP-metal complex.[17]

Conclusion and Future Outlook

4-(4-Bromophenylazo)phenol stands as a molecule of significant academic and industrial
interest due to its straightforward synthesis and versatile functionality. The interplay between its
electron-donating and electron-withdrawing groups within a rigid 1t-conjugated system provides
a robust platform for developing advanced materials. Current research highlights its potential in
nonlinear optics, as an antimicrobial scaffold, and in the design of chromogenic sensors.

Future research should focus on obtaining specific quantitative data for BPP in these
applications, such as determining its first hyperpolarizability () for NLO applications and
establishing a comprehensive antimicrobial profile with MIC values against a broader panel of
clinically relevant pathogens. Furthermore, the synthesis of novel derivatives, particularly for
liquid crystal applications and for enhancing selectivity in chemosensing, remains a promising
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and fertile area of investigation. The foundational knowledge outlined in this guide serves as a
validated starting point for such future endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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